Cas no 1361735-06-9 (5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide
• CAS No: 1361735-06-9
• MF: C₈H₈F₅N₃O₂S
• MW: 305.225037574768
• CID: 4932309
• Update Time: 2025-05-20

5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C8H8F5N3O2S/c9-6(10)5-4(8(11,12)13)1-3(2-14)7(16-5)19(15,17)18/h1,6H,2,14H2,(H2,15,17,18)
• InChI Key： JIKCERQNNNFCLQ-UHFFFAOYSA-N
• SMILES： S(C1C(CN)=CC(C(F)(F)F)=C(C(F)F)N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: 0.1
• Topological Polar Surface Area: 107

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide

Professional Introduction to 5-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide (CAS No. 1361735-06-9)

5-(Aminomethyl)-2-()-3-()pyridine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361735-06-9, represents a class of molecules characterized by its intricate structural framework, which includes multiple fluorinated aromatic rings and functional groups. The presence of both amino and sulfonamide moieties enhances its potential as a versatile intermediate in the synthesis of bioactive molecules.

The structural composition of this compound is highly intriguing, particularly due to the strategic positioning of fluorine atoms. Fluorine substitution in organic molecules is known to significantly influence their electronic properties, metabolic stability, and binding affinity to biological targets. In the case of 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide, the dual fluorination at the 2- and 3-positions of the pyridine ring is expected to enhance its lipophilicity and interaction with protein targets, making it a promising candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with remarkable accuracy. Molecular modeling studies suggest that the sulfonamide group in this molecule may facilitate hydrogen bonding interactions with specific residues in protein targets, thereby increasing binding affinity. Additionally, the aminomethyl side chain provides a site for further functionalization, allowing for the development of more complex derivatives with tailored biological activities.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds remains a cornerstone due to their prevalence in biologically active natural products and synthetic drugs. The pyridine scaffold is particularly well-studied, with numerous derivatives exhibiting diverse pharmacological effects. Among these, 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide stands out for its unique combination of substituents that may confer enhanced efficacy and reduced toxicity compared to simpler analogs.

The role of fluorinated compounds in modern drug discovery cannot be overstated. Fluoroaromatics are known for their ability to improve drug-like properties such as metabolic stability, bioavailability, and cell membrane penetration. The introduction of multiple fluorine atoms into the structure of this compound not only enhances its physicochemical properties but also opens up possibilities for exploring novel therapeutic mechanisms. For instance, fluorine atoms can participate in π-stacking interactions with aromatic residues in proteins, potentially leading to tighter binding and improved drug efficacy.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing new drugs. By systematically varying substituents such as those present in 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide, researchers can fine-tune the biological activity of these molecules. The sulfonamide group, for example, has been widely used in drug design due to its ability to form stable hydrogen bonds with biological targets. Its incorporation into this compound suggests potential applications in treating a variety of diseases by modulating enzyme activity or receptor binding.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently. The presence of multiple reactive sites in this molecule necessitates precise control over reaction conditions to avoid unwanted side products.

Evaluation of the potential biological activity of 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide has been a focus of recent studies. Preliminary assays have indicated that this compound exhibits promising interactions with certain enzymes and receptors involved in inflammatory pathways. These findings align with the growing interest in developing small-molecule modulators for chronic inflammatory diseases. The ability of this compound to modulate key signaling pathways could make it a valuable tool for therapeutic intervention.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for clinical use. In vitro toxicity studies are conducted to evaluate potential adverse effects on human cells and tissues. Additionally, pharmacokinetic studies help determine how the compound is absorbed, distributed, metabolized, and excreted by the body. These data are crucial for optimizing dosing regimens and minimizing off-target effects.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now forecast biological activity based on molecular structure alone, significantly reducing the time and cost associated with experimental screening. This approach has been particularly beneficial for exploring complex chemical spaces like those represented by 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-sulfonamide.

The future prospects for this compound remain bright as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutic agents. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this innovative molecule.